Cas no 6997-34-8 (4-(1-Hydroxypropyl)-2-methoxyphenol)

• Product Name: 4-(1-Hydroxypropyl)-2-methoxyphenol
• CAS No: 6997-34-8
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• MDL: MFCD00604432
• CID: 391054
• PubChem ID: 3732967
• Update Time: 2025-11-02

4-(1-Hydroxypropyl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-ethyl-4-hydroxy-3-methoxy-
• benzenemethanol, α-ethyl-4-hydroxy-3-methoxy-
• LogP
• Oprea1_732518
• 2-Methoxy-4-(1-hydroxypropyl)phenol
• AKOS005382492
• 4-(1-hydroxypropyl)-2-methoxyphenol
• Ethyl guaiacyl carbinol
• 1-(4-Hydroxy-3-methoxyphenyl)propyl alcohol
• 6997-34-8
• a-Guaiacylpropanol
• CS-0313915
• SCHEMBL8082807
• 4-(a-Hydroxypropyl)-2-methoxyphenol
• MFCD00604432
• a-Ethyl-4-hydroxy-3-methoxybenzenemethanol
• ethylvanillyl alcohol
• HDHXMZVCZFGENR-UHFFFAOYSA-N
• 1-Guaiacyl-1-propanol
• SB84576
• 1-(p-Hydroxy-m-methoxyphenyl)-1-propanol
• VS-02190
• ALBB-025817
• BBL009805
• benzenemethanol, alpha-ethyl-4-hydroxy-3-methoxy-
• G65454
• STK036318
• 4-(1-Hydroxypropyl)-2-methoxyphenol

• MDL： MFCD00604432
• Inchi： 1S/C10H14O3/c1-3-8(11)7-4-5-9(12)10(6-7)13-2/h4-6,8,11-12H,3H2,1-2H3
• InChI Key： HDHXMZVCZFGENR-UHFFFAOYSA-N
• SMILES： OC(CC)C1C=CC(=C(C=1)OC)O

Computed Properties

• Exact Mass: 182.09432
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on 4-(1-Hydroxypropyl)-2-methoxyphenol

Comprehensive Guide to 4-(1-Hydroxypropyl)-2-methoxyphenol (CAS No. 6997-34-8): Properties, Applications, and Market Insights

4-(1-Hydroxypropyl)-2-methoxyphenol (CAS No. 6997-34-8) is a versatile phenolic compound with a wide range of applications in industries such as cosmetics, pharmaceuticals, and food additives. This compound, also known as HMP, has gained significant attention due to its antioxidant properties and potential health benefits. In this comprehensive guide, we will explore its chemical structure, physical and chemical properties, applications, and current market trends.

The molecular formula of 4-(1-Hydroxypropyl)-2-methoxyphenol is C₁₀H₁₄O₃, and it features a phenolic ring substituted with a methoxy group and a hydroxypropyl side chain. This unique structure contributes to its antioxidant activity, making it valuable in formulations where oxidative stability is crucial. Researchers have studied its potential in skincare products, where it may help combat free radicals and slow down the aging process.

One of the most searched questions about 4-(1-Hydroxypropyl)-2-methoxyphenol is its safety profile. Current research indicates that this compound has low toxicity and is generally recognized as safe for use in various applications. However, as with any chemical substance, proper handling procedures should be followed. The compound's solubility characteristics (soluble in organic solvents but limited in water) make it particularly useful in oil-based formulations.

In the cosmetics industry, HMP is valued for its stability and compatibility with other ingredients. It's frequently incorporated into anti-aging creams, serums, and sunscreens. Recent trends in clean beauty and natural skincare have increased interest in phenolic compounds like 4-(1-Hydroxypropyl)-2-methoxyphenol, as consumers seek effective yet naturally-derived ingredients.

The food industry also utilizes 4-(1-Hydroxypropyl)-2-methoxyphenol as a flavor enhancer and preservative. Its subtle aromatic properties contribute to the flavor profiles of certain processed foods, while its antioxidant activity helps extend shelf life. With growing consumer demand for clean-label ingredients, this compound presents an interesting option for formulators looking to reduce synthetic additives.

From a manufacturing perspective, 6997-34-8 is typically produced through controlled chemical synthesis. The process involves careful purification to ensure high purity levels suitable for various applications. Quality control measures are critical, especially for pharmaceutical and food-grade materials, where impurities must be minimized.

The global market for phenolic compounds like 4-(1-Hydroxypropyl)-2-methoxyphenol is experiencing steady growth, driven by increasing demand from end-use industries. Market analysts project particularly strong growth in the Asia-Pacific region, where rising disposable incomes are fueling demand for premium personal care products. Sustainability concerns are also shaping the market, with manufacturers exploring greener production methods for such specialty chemicals.

Researchers continue to investigate new potential applications for HMP. Recent studies have explored its use in functional foods and nutraceuticals, capitalizing on its antioxidant properties. Other investigations focus on its potential synergistic effects when combined with other bioactive compounds, opening possibilities for innovative formulations in various industries.

For formulators considering 4-(1-Hydroxypropyl)-2-methoxyphenol, understanding its compatibility with other ingredients is crucial. The compound generally shows good stability in acidic to neutral pH ranges but may require special consideration in alkaline formulations. Its performance can be enhanced through proper encapsulation techniques, particularly in aqueous systems where its solubility is limited.

Regulatory status varies by region and application. In the United States, 6997-34-8 may be used in certain applications under existing regulations, while other markets may have specific restrictions or requirements. Companies should always verify the current regulatory status for their intended use and market before incorporating this ingredient into products.

Storage and handling recommendations for 4-(1-Hydroxypropyl)-2-methoxyphenol typically include protection from light and moisture, with optimal storage in cool, dry conditions. Proper packaging materials should be selected to prevent contamination or degradation over time. These considerations are especially important for bulk quantities intended for long-term storage.

The future outlook for HMP appears promising, with innovation driving new applications and improved formulations. As research continues to uncover additional benefits and applications for this versatile compound, its market potential is likely to expand further. Companies investing in specialty chemicals would do well to monitor developments related to 4-(1-Hydroxypropyl)-2-methoxyphenol and similar phenolic derivatives.

In conclusion, 4-(1-Hydroxypropyl)-2-methoxyphenol (CAS No. 6997-34-8) represents an interesting and valuable compound with diverse applications across multiple industries. Its combination of antioxidant properties, stability, and relatively safe profile makes it a compelling option for formulators. As consumer preferences evolve toward more natural and effective ingredients, compounds like HMP are well-positioned to meet these changing demands in the global market.